2-Fluoro-3-methylbut-2-en-1-ol
Overview
Description
Scientific Research Applications
Fluorinated Chromenes Synthesis
2-Fluoro-1,1-dimethoxy-3-methylbut-2-ene, a related compound to 2-Fluoro-3-methylbut-2-en-1-ol, is used in synthesizing 3-fluoro-2,2-dimethyl-2H-chromenes. These chromenes are analogues of natural insect antijuvenile hormones, indicating potential applications in insect control or hormonal studies (Camps et al., 1980).
Fluoro-Olefin Chemistry
In the realm of fluoro-olefin chemistry, compounds closely related to 2-Fluoro-3-methylbut-2-en-1-ol are utilized. For instance, perfluoro-2,3-dimethylbut-2-ene, derived from similar fluorinated compounds, shows potential in studying photochemical isomerization and reaction with nucleophiles (Bell et al., 1980).
Photofluorescent Properties in Organic Synthesis
A related field involves using fluorinated compounds in organic synthesis to study photofluorescent properties. For example, benzene-fluorinated 2,2-dimethyl-2,3-dihydro-1H-quinolin-4-ones, synthesized using a component similar to 2-Fluoro-3-methylbut-2-en-1-ol, exhibit distinct fluorescence properties, useful in chemical analysis and potential medical applications (Politanskaya et al., 2015).
Fluorinated Supramolecular Polymers
In the development of supramolecular polymers, the incorporation of fluorinated segments, akin to 2-Fluoro-3-methylbut-2-en-1-ol, has been explored. These polymers exhibit properties such as fluorescence and potential as sensors for nitroaromatic compounds, indicating applications in materials science and environmental monitoring (Shanmugaraju et al., 2013).
properties
IUPAC Name |
2-fluoro-3-methylbut-2-en-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9FO/c1-4(2)5(6)3-7/h7H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPTSQZOXYWIQIW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C(CO)F)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9FO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20542119 |
Source
|
| Record name | 2-Fluoro-3-methylbut-2-en-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20542119 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
104.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2356-08-3 |
Source
|
| Record name | 2-Fluoro-3-methylbut-2-en-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20542119 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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